Cas no 1043376-50-6 (2-chloro-N-[4-(2,5-dichlorothiophen-3-yl)-1,3-thiazol-2-yl]pyridine-4-carboxamide)

• Product Name: 2-chloro-N-[4-(2,5-dichlorothiophen-3-yl)-1,3-thiazol-2-yl]pyridine-4-carboxamide
• CAS No: 1043376-50-6
• MF: C₁₃H₆Cl₃N₃OS₂
• MW: 390.695236682892
• CID: 6005663
• PubChem ID: 29716961
• Update Time: 2025-06-27

2-chloro-N-[4-(2,5-dichlorothiophen-3-yl)-1,3-thiazol-2-yl]pyridine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-[4-(2,5-dichlorothiophen-3-yl)-1,3-thiazol-2-yl]pyridine-4-carboxamide
• Z147215688
• 1043376-50-6
• AKOS033371563
• EN300-26614624

• Inchi： 1S/C13H6Cl3N3OS2/c14-9-3-6(1-2-17-9)12(20)19-13-18-8(5-21-13)7-4-10(15)22-11(7)16/h1-5H,(H,18,19,20)
• InChI Key： DNBHJJNZVLQULV-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(S1)Cl)C1=CSC(NC(C2C=CN=C(C=2)Cl)=O)=N1

Computed Properties

• Exact Mass: 388.901787g/mol
• Monoisotopic Mass: 388.901787g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 111Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on 2-chloro-N-[4-(2,5-dichlorothiophen-3-yl)-1,3-thiazol-2-yl]pyridine-4-carboxamide

2-Chloro-N-[4-(2,5-Dichlorothiophen-3-Yl)-1,3-Thiazol-2-Yl]Pyridine-4-Carboxamide (CAS No. 1043376-50-6)

The compound 2-chloro-N-[4-(2,5-dichlorothiophen-3-yl)-1,3-thiazol-2-yl]pyridine-4-carboxamide (CAS No. 1043376-50-6) is a highly specialized organic compound with a complex molecular structure. This compound belongs to the class of heterocyclic compounds, which are widely studied for their unique chemical properties and potential applications in various fields such as pharmaceuticals, agrochemicals, and materials science.

Heterocyclic compounds are characterized by the presence of one or more atoms other than carbon in their ring structures. In this case, the molecule contains both thiazole and thiophene rings, which are sulfur-containing heterocycles known for their stability and reactivity under certain conditions. The pyridine ring further adds to the complexity of the molecule, contributing aromaticity and electron-withdrawing properties.

Recent studies have highlighted the potential of thiazole-containing compounds in drug discovery. For instance, research published in the *Journal of Medicinal Chemistry* has shown that thiazole derivatives can exhibit significant antimicrobial activity, making them promising candidates for developing new antibiotics. Additionally, the presence of chlorine substituents in the molecule enhances its stability and bioavailability, which are critical factors in pharmaceutical applications.

The synthesis of this compound involves a multi-step process that typically includes coupling reactions, oxidation, and substitution reactions. Advanced techniques such as molecular modeling and computational chemistry have been employed to optimize the synthesis pathway and improve yield. These methods have been detailed in recent publications in *Organic Process Research & Development*, emphasizing the importance of green chemistry principles in modern synthetic strategies.

In terms of applications, pyridine carboxamides like this compound are being explored for their potential as inhibitors of kinase enzymes, which play a crucial role in cellular signaling pathways. A study in *Nature Communications* demonstrated that such compounds can selectively target specific kinases, offering a new avenue for cancer therapy.

Moreover, the integration of thiophene moieties into the molecular structure introduces electronic properties that make this compound suitable for use in optoelectronic materials. Research in *Advanced Materials* has shown that thiophene-containing polymers can exhibit excellent charge transport properties, making them ideal for applications in organic light-emitting diodes (OLEDs) and photovoltaic devices.

The environmental impact of synthesizing such compounds is also a topic of interest. Recent studies have focused on developing more sustainable methods to reduce waste and energy consumption during production. For example, the use of catalytic hydrogenation instead of traditional reducing agents has been proposed as a greener alternative.

In conclusion, 2-chloro-N-[4-(2,5-dichlorothiophen-3-yl)-1,3-thiazol-2-yl]pyridine-4-carboxamide (CAS No. 1043376-50-6) represents a cutting-edge compound with diverse potential applications across multiple disciplines. Its unique structure and functional groups make it a valuable subject for further research and development.